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Compound of Interest

(R)-Desmethylsibutramine
Compound Name:
hydrochloride

Cat. No.: B129184

An In-depth Technical Guide to (R)-Desmethylsibutramine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-Desmethylsibutramine, an active metabolite of sibutramine, is a potent monoamine
reuptake inhibitor. This document provides a comprehensive technical overview of (R)-
Desmethylsibutramine hydrochloride, including its chemical properties, mechanism of
action, metabolic pathway, and analytical methodologies. Quantitative data is presented in
structured tables, and key processes are visualized using diagrams to facilitate understanding
for research and development applications.

Core Compound Identification

(R)-Desmethylsibutramine hydrochloride is the more pharmacologically active enantiomer of
the primary metabolite of sibutramine.[1] Sibutramine itself was developed for the treatment of
obesity and acts as a prodrug, with its therapeutic effects primarily attributed to its active
metabolites, desmethylsibutramine (M1) and didesmethylsibutramine (M2).[1][2]
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Property

Data

Reference

Analyte Name

(R)-Desmethylsibutramine

hydrochloride

[3]

(alphaR)-1-(4-Chlorophenyl)-
N-methyl-alpha-(2-

Synonyms methylpropyl)- [3]
cyclobutanemethanamine
hydrochloride

CAS Number 259731-40-3 [3]

Alternate CAS (Free Base) 229639-54-7 [3114]

Molecular Formula

C16H24CIN - HCI

[3](5]

Molecular Weight 302.28 g/mol [31[6]
(1R)-1-[1-(4-
chlorophenyl)cyclobutyl]-N,3-

IUPAC Name ] phenylcy vl [3]
dimethylbutan-1-
amine;hydrochloride
CC(C)C--INVALID-LINK--

SMILES [4]
NC.Cl
OUVFHVJIVFLFXPQ-

InChl Key [5]

UHFFFAOYSA-N

Physical Format

Solid

[5]

Solubility

Soluble in water

[5]

Mechanism of Action

(R)-Desmethylsibutramine functions as a potent serotonin-norepinephrine reuptake inhibitor

(SNRI).[1][7] Its mechanism involves blocking the norepinephrine transporter (NET) and the

serotonin transporter (SERT) at the presynaptic neuronal membrane.[7][8] This inhibition leads

to an increased concentration of norepinephrine and serotonin in the synaptic cleft, enhancing

satiety and reducing appetite.[1][2][8] The compound is also an inhibitor of dopamine reuptake,
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although with lower potency.[8] The (R)-enantiomers of sibutramine's metabolites exhibit
significantly stronger anorectic effects than their (S)-counterparts.[1]
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Caption: Mechanism of action at the neuronal synapse.

Binding Affinity & Potency

The inhibitory potency of (R)-Desmethylsibutramine is quantified by its inhibitor constant (Ki),
which represents the concentration required to produce half-maximum inhibition. Lower Ki
values indicate greater binding affinity and potency.

Compound NET Ki (nM) SERT Ki (nM) DAT Ki (nM)

(R)-

Desmethylsibutramine

44 4 12

(S)-

_ _ 9,200 870 180
Desmethylsibutramine

(Data sourced from
Rothman et al., as
cited in Wikipedia)[1]
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Metabolism

Sibutramine undergoes extensive first-pass metabolism in the liver, primarily mediated by the
cytochrome P450 isozyme CYP3A4, to form its more active N-desmethyl (M1) and didesmethyl
(M2) metabolites.[1][9] The S-enantiomers of the metabolites are metabolized more rapidly

than the R-enantiomers.[9]
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Caption: Simplified metabolic pathway of Sibutramine.

Experimental Protocols
Synthesis

The synthesis of specific enantiomers of desmethylsibutramine can be achieved through
asymmetric synthesis or by resolution of a racemic mixture. A general approach involves
preparing the primary amine racemate, separating the mixture into its individual enantiomers,
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and subsequently converting the optically pure primary amine into the desired secondary
amine product.[10] An improved synthesis method for the parent compound, sibutramine
hydrochloride, has been developed to simplify the process, reduce reaction time, and improve
yield by using paraformaldehyde instead of 37% formaldehyde in the final step.[11]

Analytical Quantification in Human Plasma

A sensitive and selective method for the determination of sibutramine and its N-desmethyl
metabolites in human plasma utilizes High-Performance Liquid Chromatography coupled with
Tandem Mass Spectrometry (HPLC-MS/MS).[12]

o Sample Preparation (Liquid-Liquid Extraction):

o

To a 5000 pL plasma aliquot, add the internal standard.
o Vortex the sample for 5 seconds.

o Add 4.0 mL of tert-butyl-methyl ether (TBME), shake for 25 minutes, and centrifuge at
4000 rpm for 5 minutes.[12]

o Transfer a 2.50 mL aliquot of the organic supernatant to a new tube and evaporate to
dryness under a stream of nitrogen.[12]

o Reconstitute the dry residue with 0.30 mL of the mobile phase for analysis.[12]
e LC-MS/MS Conditions:
o lonization: Electrospray lonization (ESI), positive mode.[12]
o Detection: Multiple Reaction Monitoring (MRM) mode.[12][13]
o MRM Transitions for N-monodesmethylsibutramine:
= m/z 268.10 — 126.9[12]

= m/z 268.10 — 141.00[12]
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o Linearity: The method demonstrates linearity over a concentration range of 0.10 to 11.00

ng/mL.[12]
Sample Preparation Analysis
Human Plasma - Liquid-Liquid | Evaporation& | | Inject " a | Tandem Mass Spec » | Data Acquisition
Sample » Extraction (TBME) »| Reconstitution | PG SRR (ESI+, MRM) P & Quantification

Click to download full resolution via product page

Caption: General workflow for bioanalytical quantification.

HPLC-UV Method for Purity and Stability

For quality control and stability testing, an alternative HPLC method with UV detection can be
employed.

o Chromatographic Conditions:
o Column: Reversed-phase C8 (150 x 4.0 mm, 5 pym).[14]

o Mobile Phase: Isocratic elution with acetonitrile and water (containing 0.3% triethylamine,
pH adjusted to 7.0) in a 75:25 (v/v) ratio.[14]

o Flow Rate: 1.1 mL/min.[14]
o Detection: UV at 225 nm.[14]
o Linearity: The method shows a linear response from 30 to 90 pg/mL.[14]

This method has been validated for separating sibutramine from its major degradation
products, making it suitable for quality control of bulk ingredients and finished pharmaceutical
products.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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